Cas no 23405-34-7 (2-(Hydroxymethyl)terephthalic acid)
23405-34-7 structure
Product Name:2-(Hydroxymethyl)terephthalic acid
CAS No:23405-34-7
MF:C9H8O5
MW:196.156823158264
CID:2935453
Update Time:2023-08-10
2-(Hydroxymethyl)terephthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)terephthalic acid
- 2-(Hydroxymethyl)terephthalic acid
-
- Inchi: 1S/C9H8O5/c10-4-6-3-5(8(11)12)1-2-7(6)9(13)14/h1-3,10H,4H2,(H,11,12)(H,13,14)
- InChI Key: VXDNPRHLFXHOKH-UHFFFAOYSA-N
- SMILES: OCC1C=C(C(=O)O)C=CC=1C(=O)O
Computed Properties
- Exact Mass: 196.03717335 g/mol
- Monoisotopic Mass: 196.03717335 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 94.8
- Molecular Weight: 196.16
2-(Hydroxymethyl)terephthalic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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